Cas no 93313-93-0 (3-chloro-n,n-bis(2-chloroethyl)-4-[(e)-[(2,4-dinitrophenyl)hydrazinylidene]methyl]aniline)

• Product name: 3-chloro-n,n-bis(2-chloroethyl)-4-[(e)-[(2,4-dinitrophenyl)hydrazinylidene]methyl]aniline
• CAS No: 93313-93-0
• MF: C₁₇H₁₆Cl₃N₅O₄
• MW: 460.699040412903
• CID: 1982144
• PubChem ID: 9561789

3-chloro-n,n-bis(2-chloroethyl)-4-[(e)-[(2,4-dinitrophenyl)hydrazinylidene]methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-n,n-bis(2-chloroethyl)-4-[(e)-[(2,4-dinitrophenyl)hydrazinylidene]methyl]aniline
• NSC73759
• NSC-73759
• 93313-93-0

• Inchi： InChI=1S/C17H16Cl3N5O4/c18-5-7-23(8-6-19)13-2-1-12(15(20)9-13)11-21-22-16-4-3-14(24(26)27)10-17(16)25(28)29/h1-4,9-11,22H,5-8H2/b21-11+
• InChI Key： JQVCGGVKVNUXLV-SRZZPIQSSA-N
• SMILES： C1=CC(=C(C=C1N(CCCl)CCCl)Cl)C=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 459.02700
• Monoisotopic Mass: 459.026787Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų
• XLogP3: 5.7

Experimental Properties

• Density: 1.496
• Boiling Point: 631.215°C at 760 mmHg
• Flash Point: 335.547°C
• Refractive Index: 1.64
• PSA: 119.27000
• LogP: 6.00580